Cas no 538337-28-9 (2-((4-ALLYL-5-[(3-CHLOROANILINO)METHYL]-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(3-METHYLPHENYL)ACETAMIDE)

• Product Name: 2-((4-ALLYL-5-[(3-CHLOROANILINO)METHYL]-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(3-METHYLPHENYL)ACETAMIDE
• CAS No: 538337-28-9
• MF: C₂₁H₂₂ClN₅OS
• MW: 427.950281620026
• CID: 2199084
• PubChem ID: 3720742
• Update Time: 2025-04-21

2-((4-ALLYL-5-[(3-CHLOROANILINO)METHYL]-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(3-METHYLPHENYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-((4-ALLYL-5-[(3-CHLOROANILINO)METHYL]-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)-N-(3-METHYLPHENYL)ACETAMIDE
• 2-({4-allyl-5-[(3-chloroanilino)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3-methylphenyl)acetamide
• 538337-28-9
• Salor-int l442852-1ea
• STL186038
• 644-828-6
• AKOS002238245
• 2-((4-Allyl-5-((3-chloroanilino)methyl)-4H-1,2,4-triazol-3-YL)sulfanyl)-N-(3-methylphenyl)acetamide
• 2-((4-Allyl-5-(((3-chlorophenyl)amino)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide
• 2-{[5-{[(3-chlorophenyl)amino]methyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide

• Inchi： 1S/C21H22ClN5OS/c1-3-10-27-19(13-23-17-8-5-7-16(22)12-17)25-26-21(27)29-14-20(28)24-18-9-4-6-15(2)11-18/h3-9,11-12,23H,1,10,13-14H2,2H3,(H,24,28)
• InChI Key： OEYYJNHFCPEPCD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NCC1=NN=C(N1CC=C)SCC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 427.1233592Da
• Monoisotopic Mass: 427.1233592Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 97.1Ų